Cas no 2102411-94-7 (ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 2102411-94-7
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5304398
• Update Time: 2026-03-10

ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate
• Rel-ethyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate
• AT12723
• ETHYL TRANS-4-(DIFLUOROMETHYL)PYRROLIDINE-3-CARBOXYLATE
• 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, ethyl ester, (3R,4R)-rel-
• ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C8H13F2NO2/c1-2-13-8(12)6-4-11-3-5(6)7(9)10/h5-7,11H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： GDGYRURBZSCTIC-WDSKDSINSA-N
• SMILES： FC([C@H]1CNC[C@@H]1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3

Additional information on ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate

Introduction to Ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2102411-94-7)

Ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate, identified by the chemical compound code CAS No. 2102411-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate features a pyrrolidine ring substituted with a difluoromethyl group at the 4-position and a carboxylate ester at the 3-position. This unique arrangement of functional groups contributes to its distinctive chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the difluoromethyl group, in particular, is noteworthy as it is often employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives. The compound ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate has been investigated for its potential role in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. Its structural features suggest that it may interact with biological targets in ways that could lead to novel therapeutic interventions.

One of the most compelling aspects of ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate is its utility as a building block in drug discovery. The pyrrolidine core is a common motif in many bioactive molecules, and modifications to this scaffold can lead to compounds with enhanced efficacy and reduced side effects. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drugs by increasing their metabolic stability and lipophilicity. This makes ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate a promising candidate for further development as an intermediate in the synthesis of new drugs.

The synthesis of ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex pyrrolidine ring system. The introduction of the difluoromethyl group typically requires specialized reagents and conditions to achieve regioselectivity and minimize unwanted byproducts.

In terms of biological activity, preliminary studies on derivatives of ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate have shown promising results in various in vitro and in vivo models. For instance, some analogs have demonstrated anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, there is evidence suggesting that certain modifications of this scaffold may exhibit antiviral effects by interfering with viral replication mechanisms.

The anticancer potential of ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate derivatives has also been explored. Research indicates that these compounds can induce apoptosis in cancer cells by disrupting critical cellular pathways involved in cell survival and proliferation. The difluoromethyl group appears to play a crucial role in enhancing these effects by improving the binding affinity to target proteins.

The development of new drugs is often a lengthy and complex process that involves extensive testing to ensure safety and efficacy. However, the unique properties of ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate make it an attractive starting point for future drug discovery efforts. Its structural versatility allows for the creation of a wide range of derivatives with tailored biological activities, providing researchers with a rich palette of options for developing novel therapeutic agents.

In conclusion, ethyl trans-4-(difluoromethyl)pyrrolidine-3-carboxylate (CAS No. 2102411-94-7) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules with applications in anti-inflammatory, antiviral, and anticancer therapies. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of next-generation drugs.